molecular formula C16H20N2 B8737477 6-(1-Piperidinylmethyl)naphthalene-2-amine CAS No. 372149-61-6

6-(1-Piperidinylmethyl)naphthalene-2-amine

Cat. No.: B8737477
CAS No.: 372149-61-6
M. Wt: 240.34 g/mol
InChI Key: PZJPGXPFQBLOHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-Piperidinylmethyl)naphthalene-2-amine is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

372149-61-6

Molecular Formula

C16H20N2

Molecular Weight

240.34 g/mol

IUPAC Name

6-(piperidin-1-ylmethyl)naphthalen-2-amine

InChI

InChI=1S/C16H20N2/c17-16-7-6-14-10-13(4-5-15(14)11-16)12-18-8-2-1-3-9-18/h4-7,10-11H,1-3,8-9,12,17H2

InChI Key

PZJPGXPFQBLOHQ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CC2=CC3=C(C=C2)C=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The tert-butyl 6-(1-piperidinylmethyl)-2-naphtylcarbamate (710 mg, 2.09 mmol) obtained in Reference Example 3 was dissolved in trifluoroacetic acid (10 ml), and the solution was stirred at room temperature for 1 hour. The reaction solution was concentrated under reduced pressure, ethyl acetate (50 ml) was added to the residue, the mixture was washed with an aqueous potassium carbonate solution (50 ml) and an aqueous saturated sodium chloride solution (50 ml), and concentrated under reduced pressure to obtain the titled compound (420 mg, 1.75 mmol) as pale orange crystals.
Name
tert-butyl 6-(1-piperidinylmethyl)-2-naphtylcarbamate
Quantity
710 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two

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